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Compound of Interest

Compound Name: Hexylbenzene

Cat. No.: B086705 Get Quote

An In-Depth Technical Guide to Hexylbenzene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of hexylbenzene, a significant

alkylbenzene used in various scientific and industrial applications. This document details its

chemical and physical properties, synthesis methodologies, and analytical procedures, with a

focus on providing practical information for laboratory and research settings.

Core Properties of Hexylbenzene
Hexylbenzene, also known as 1-phenylhexane, is an aromatic hydrocarbon characterized by a

hexyl group attached to a benzene ring. It is a colorless liquid with a characteristic aromatic

odor and is soluble in many organic solvents.[1]

Chemical and Physical Data
A summary of the key quantitative data for hexylbenzene is presented in Table 1.
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Property Value Reference

CAS Number 1077-16-3 [2][3][4]

Molecular Formula C₁₂H₁₈ [2][3][4]

Molecular Weight 162.27 g/mol [2][3][4]

Appearance Colorless liquid [1]

Boiling Point 226 °C

Melting Point -61 °C

Density 0.861 g/mL at 25 °C

Flash Point 83 °C (closed cup) [5]

Synthesis of Hexylbenzene
Hexylbenzene is primarily synthesized through electrophilic aromatic substitution reactions,

most notably Friedel-Crafts alkylation. Another significant method for forming the carbon-

carbon bond is the Suzuki coupling reaction.

Friedel-Crafts Alkylation
This classic method involves the reaction of benzene with a hexyl halide, such as 1-

chlorohexane, in the presence of a Lewis acid catalyst like aluminum chloride (AlCl₃).[6][7] The

catalyst activates the alkyl halide to form a carbocation or a related electrophilic species, which

then attacks the benzene ring.[8]

Experimental Protocol: Friedel-Crafts Alkylation of Benzene with 1-Chlorohexane

Reaction Setup: In a fume hood, equip a round-bottom flask with a magnetic stirrer and a

reflux condenser. The apparatus should be dried to prevent deactivation of the Lewis acid

catalyst.

Reactant Charging: Charge the flask with anhydrous benzene, which acts as both the

solvent and the aromatic substrate.
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Catalyst Addition: Carefully add anhydrous aluminum chloride (AlCl₃) to the benzene with

stirring. The reaction is exothermic, so the addition should be controlled.

Alkyl Halide Addition: Slowly add 1-chlorohexane to the stirred mixture. The reaction

temperature should be maintained, typically at or below room temperature, to minimize side

reactions.

Reaction Progression: After the addition is complete, allow the reaction to stir at room

temperature for several hours to ensure completion. The progress can be monitored by thin-

layer chromatography (TLC) or gas chromatography (GC).

Work-up: Quench the reaction by slowly pouring the mixture over crushed ice. This will

hydrolyze the aluminum chloride and separate the organic layer.

Extraction: Transfer the mixture to a separatory funnel. Wash the organic layer sequentially

with dilute hydrochloric acid, water, and a sodium bicarbonate solution to remove any

remaining catalyst and acidic byproducts.

Drying and Purification: Dry the organic layer over an anhydrous drying agent (e.g.,

magnesium sulfate), filter, and remove the solvent by rotary evaporation. The crude

hexylbenzene can then be purified by fractional distillation under reduced pressure.

Diagram of the Friedel-Crafts Alkylation Workflow
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Caption: Workflow for the synthesis of hexylbenzene via Friedel-Crafts alkylation.

Suzuki Coupling
The Suzuki coupling reaction is a versatile method for creating carbon-carbon bonds by

coupling an organoboron compound with an organic halide using a palladium catalyst and a

base.[9][10][11][12] For the synthesis of hexylbenzene, this could involve the reaction of

phenylboronic acid with a hexyl halide.

Experimental Protocol: Suzuki Coupling of Phenylboronic Acid with Hexyl Bromide

Reaction Setup: In an inert atmosphere (e.g., under nitrogen or argon), combine

phenylboronic acid, hexyl bromide, a palladium catalyst (e.g., Pd(PPh₃)₄), and a base (e.g.,

sodium carbonate) in a suitable solvent (e.g., a mixture of toluene and water) in a reaction

flask.

Degassing: Degas the reaction mixture to remove any dissolved oxygen, which can

deactivate the palladium catalyst.

Heating and Reaction: Heat the mixture to reflux with vigorous stirring for several hours.

Monitor the reaction progress by TLC or GC.

Work-up: After the reaction is complete, cool the mixture to room temperature and add water.

Extraction: Extract the aqueous layer with an organic solvent such as ethyl acetate. Combine

the organic layers.

Washing and Drying: Wash the combined organic layers with brine, then dry over anhydrous

sodium sulfate.

Purification: Filter the mixture and concentrate the solvent under reduced pressure. The

crude product can be purified by column chromatography on silica gel.

Applications in Research and Development
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Hexylbenzene serves as a valuable intermediate in organic synthesis. Its derivatives are of

interest in medicinal chemistry due to the prevalence of the benzene ring in bioactive

compounds. The introduction of an alkyl chain can modify the lipophilicity of a molecule,

potentially influencing its pharmacokinetic and pharmacodynamic properties. While direct

applications of hexylbenzene in drug development are not extensively documented, the

synthesis of its derivatives is a common strategy in the exploration of new chemical entities.

Analytical Methodologies
The analysis of hexylbenzene is typically performed using chromatographic techniques, which

allow for its separation from complex mixtures and quantification at low concentrations.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds like

hexylbenzene. It provides both qualitative and quantitative information.

Experimental Protocol: GC-MS Analysis of Hexylbenzene in a Water Sample

Sample Preparation: For aqueous samples, a liquid-liquid extraction or solid-phase

microextraction (SPME) can be used to extract and concentrate hexylbenzene. For a liquid-

liquid extraction, a known volume of the water sample is extracted with a small volume of an

immiscible organic solvent (e.g., pentane). An internal standard is typically added for

accurate quantification.

GC-MS System: An Agilent 8890 GC system coupled with a 5977B MS detector or a similar

instrument can be used.[13]

Chromatographic Conditions:

Column: A non-polar capillary column, such as a DB-5ms, is suitable for separating

alkylbenzenes.

Carrier Gas: Helium at a constant flow rate.

Injection: A small volume of the extract is injected into the GC inlet, which is heated to

vaporize the sample.
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Temperature Program: A temperature gradient is used to separate the components of the

mixture based on their boiling points and interactions with the stationary phase.

Mass Spectrometry Conditions:

Ionization: Electron ionization (EI) is typically used.

Detection: The mass spectrometer is operated in scan mode to obtain a full mass

spectrum for identification or in selected ion monitoring (SIM) mode for enhanced

sensitivity and quantification.

Data Analysis: The retention time of the peak corresponding to hexylbenzene is used for

identification, and the peak area is used for quantification against a calibration curve. The

mass spectrum provides confirmation of the compound's identity.

Diagram of the GC-MS Analysis Workflow
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Caption: Workflow for the quantitative analysis of hexylbenzene in a water sample using GC-

MS.

Biological Activity and Metabolism
While specific signaling pathways for hexylbenzene are not well-defined in the literature, the

metabolism of benzene and other alkylbenzenes has been studied. Benzene is metabolized in

the liver by cytochrome P450 enzymes to form various phenolic compounds, which can be
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further metabolized to reactive quinones.[14][15] The alkyl side chain of hexylbenzene is also

susceptible to oxidation. The biological effects of hexylbenzene are not as extensively studied

as those of benzene, but exposure to alkylbenzenes, in general, can have health implications.

[16] Further research is needed to fully elucidate the specific metabolic pathways and biological

activities of hexylbenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [hexylbenzene CAS number and molecular weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086705#hexylbenzene-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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